Cas no 1797144-62-7 (1-3-(cyclohexanesulfonyl)azetidin-1-yl-3-phenylpropan-1-one)

1-3-(cyclohexanesulfonyl)azetidin-1-yl-3-phenylpropan-1-one structure
1797144-62-7 structure
Product Name:1-3-(cyclohexanesulfonyl)azetidin-1-yl-3-phenylpropan-1-one
CAS No:1797144-62-7
MF:C18H25NO3S
MW:335.461004018784
CID:6373024
PubChem ID:71809295
Update Time:2025-09-22

1-3-(cyclohexanesulfonyl)azetidin-1-yl-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-3-(cyclohexanesulfonyl)azetidin-1-yl-3-phenylpropan-1-one
    • 1-(3-cyclohexylsulfonylazetidin-1-yl)-3-phenylpropan-1-one
    • 1797144-62-7
    • 1-(3-(cyclohexylsulfonyl)azetidin-1-yl)-3-phenylpropan-1-one
    • 1-[3-(CYCLOHEXANESULFONYL)AZETIDIN-1-YL]-3-PHENYLPROPAN-1-ONE
    • F6442-1080
    • AKOS024564564
    • Inchi: 1S/C18H25NO3S/c20-18(12-11-15-7-3-1-4-8-15)19-13-17(14-19)23(21,22)16-9-5-2-6-10-16/h1,3-4,7-8,16-17H,2,5-6,9-14H2
    • InChI Key: FPQNUEKGNZIZAE-UHFFFAOYSA-N
    • SMILES: C(N1CC(S(C2CCCCC2)(=O)=O)C1)(=O)CCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 335.15551483g/mol
  • Monoisotopic Mass: 335.15551483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.8Ų

1-3-(cyclohexanesulfonyl)azetidin-1-yl-3-phenylpropan-1-one Pricemore >>

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F6442-1080-3mg
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